Cas no 1421443-67-5 (1-methyl-4-phenyl-3-{1-4-(trifluoromethoxy)benzoylpiperidin-4-yl}-4,5-dihydro-1H-1,2,4-triazol-5-one)

1-Methyl-4-phenyl-3-{1-[4-(trifluoromethoxy)benzoyl]piperidin-4-yl}-4,5-dihydro-1H-1,2,4-triazol-5-one is a specialized heterocyclic compound featuring a triazolone core integrated with a piperidine moiety and a trifluoromethoxy-substituted benzoyl group. This structure confers notable stability and potential bioactivity, making it of interest in pharmaceutical and agrochemical research. The trifluoromethoxy group enhances lipophilicity, potentially improving membrane permeability, while the triazolone scaffold offers versatility for further functionalization. Its well-defined molecular architecture supports precise structure-activity relationship studies. The compound is synthesized under controlled conditions to ensure high purity, making it suitable for applications in drug discovery and chemical biology.
1-methyl-4-phenyl-3-{1-4-(trifluoromethoxy)benzoylpiperidin-4-yl}-4,5-dihydro-1H-1,2,4-triazol-5-one structure
1421443-67-5 structure
Product Name:1-methyl-4-phenyl-3-{1-4-(trifluoromethoxy)benzoylpiperidin-4-yl}-4,5-dihydro-1H-1,2,4-triazol-5-one
CAS No:1421443-67-5
MF:C22H21F3N4O3
MW:446.422355413437
CID:6349151
PubChem ID:71793137
Update Time:2025-06-15

1-methyl-4-phenyl-3-{1-4-(trifluoromethoxy)benzoylpiperidin-4-yl}-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-4-phenyl-3-{1-4-(trifluoromethoxy)benzoylpiperidin-4-yl}-4,5-dihydro-1H-1,2,4-triazol-5-one
    • 1-methyl-4-phenyl-3-{1-[4-(trifluoromethoxy)benzoyl]piperidin-4-yl}-4,5-dihydro-1H-1,2,4-triazol-5-one
    • AKOS024543299
    • 1421443-67-5
    • VU0540412-1
    • F6245-3470
    • 1-methyl-4-phenyl-3-(1-(4-(trifluoromethoxy)benzoyl)piperidin-4-yl)-1H-1,2,4-triazol-5(4H)-one
    • 2-methyl-4-phenyl-5-[1-[4-(trifluoromethoxy)benzoyl]piperidin-4-yl]-1,2,4-triazol-3-one
    • Inchi: 1S/C22H21F3N4O3/c1-27-21(31)29(17-5-3-2-4-6-17)19(26-27)15-11-13-28(14-12-15)20(30)16-7-9-18(10-8-16)32-22(23,24)25/h2-10,15H,11-14H2,1H3
    • InChI Key: AYPPUCQHUNWFML-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC(=CC=1)C(N1CCC(C2=NN(C)C(N2C2C=CC=CC=2)=O)CC1)=O)(F)F

Computed Properties

  • Exact Mass: 446.15657503g/mol
  • Monoisotopic Mass: 446.15657503g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 4
  • Complexity: 722
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 65.4Ų

1-methyl-4-phenyl-3-{1-4-(trifluoromethoxy)benzoylpiperidin-4-yl}-4,5-dihydro-1H-1,2,4-triazol-5-one Pricemore >>

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Additional information on 1-methyl-4-phenyl-3-{1-4-(trifluoromethoxy)benzoylpiperidin-4-yl}-4,5-dihydro-1H-1,2,4-triazol-5-one

Research Brief on 1-methyl-4-phenyl-3-{1-4-(trifluoromethoxy)benzoylpiperidin-4-yl}-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS: 1421443-67-5)

The compound 1-methyl-4-phenyl-3-{1-4-(trifluoromethoxy)benzoylpiperidin-4-yl}-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS: 1421443-67-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential clinical implications.

Recent studies have highlighted the compound's unique structural features, which include a triazolone core and a trifluoromethoxybenzoylpiperidinyl moiety. These structural elements contribute to its high affinity for specific biological targets, particularly in the central nervous system (CNS). Preliminary in vitro and in vivo studies suggest that this compound exhibits promising activity as a modulator of neurotransmitter receptors, making it a candidate for the treatment of neurological disorders such as Parkinson's disease and schizophrenia.

One of the key findings from recent research is the compound's ability to cross the blood-brain barrier (BBB) efficiently, a critical factor for CNS-targeted therapeutics. Pharmacokinetic studies have demonstrated favorable absorption and distribution profiles, with minimal off-target effects. Additionally, molecular docking simulations have provided insights into the compound's binding interactions with target receptors, further elucidating its mechanism of action.

Despite these promising results, challenges remain in optimizing the compound's selectivity and reducing potential side effects. Ongoing research is focused on structural modifications to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical and clinical development stages.

In conclusion, 1-methyl-4-phenyl-3-{1-4-(trifluoromethoxy)benzoylpiperidin-4-yl}-4,5-dihydro-1H-1,2,4-triazol-5-one represents a promising lead compound in the development of novel CNS therapeutics. Continued research and development efforts are essential to fully realize its potential and address existing challenges. This brief underscores the importance of interdisciplinary collaboration in advancing chemical biology and pharmaceutical innovation.

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